1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one
Description
Scientific Research Applications
- 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one serves as a versatile building block in organic synthesis. Researchers use it to create novel compounds, especially those with fluorinated moieties. Its reactivity allows for the introduction of functional groups, making it valuable in designing new materials, pharmaceuticals, and agrochemicals .
- This compound finds application in polymer science. For instance, 4,4,5,5,5-pentafluoro-1-pentanol , a derivative of our target compound, is used in the preparation of chlorine-capped telechelic poly(methyl methacrylate)s. These polymers exhibit unique properties due to the fluorinated substituents, making them useful in coatings, adhesives, and other materials .
- Researchers explore the use of 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one as a ligand or precursor for fluorinated metal complexes. These complexes serve as catalysts in various reactions, including cross-coupling, C-H activation, and asymmetric synthesis. The fluorine atoms enhance the stability and reactivity of these catalysts .
- Fluorinated compounds often play a crucial role in drug discovery. Researchers investigate the potential of our compound as a scaffold for designing new drugs. The presence of fluorine atoms can improve bioavailability, metabolic stability, and binding affinity. Further studies explore its interactions with biological targets .
- Scientists use 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one to create fluorinated building blocks for advanced materials. These materials may find applications in electronics, sensors, and coatings. The unique combination of ethoxy and pentafluoropentenyl groups allows for tailored properties .
- Our compound serves as a precursor for other fluorinated molecules. For example, it can be converted to 1-ethoxy-4,4,4-trifluorobut-1-en-3-one , which has its own set of applications. Researchers explore these intermediates for their reactivity and potential in complex syntheses .
Organic Synthesis and Chemical Reactions
Polymer Chemistry
Fluorinated Ligands and Catalysts
Medicinal Chemistry
Fluorinated Building Blocks for Materials
Fluorinated Enaminolates and Synthetic Intermediates
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl acetoacetate", "1,1,1,3,3-pentafluoropropene", "Sodium ethoxide", "Sodium hydride", "Ethanol", "Diethyl ether", "Sulfuric acid", "Sodium bicarbonate", "Magnesium sulfate" ], "Reaction": [ { "Step 1": "Preparation of ethyl 3-oxobutanoate", "Reactants": [ "Ethyl acetoacetate", "Sodium ethoxide", "Ethanol" ], "Conditions": "Reflux", "Products": "Ethyl 3-oxobutanoate" }, { "Step 2": "Preparation of 1,1,1,3,3-pentafluoroprop-2-ene", "Reactants": [ "1,1,1,3,3-pentafluoropropene", "Sodium hydride", "Diethyl ether" ], "Conditions": "Reflux", "Products": "1,1,1,3,3-pentafluoroprop-2-ene" }, { "Step 3": "Preparation of 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-ol", "Reactants": [ "Ethyl 3-oxobutanoate", "1,1,1,3,3-pentafluoroprop-2-ene", "Sulfuric acid", "Diethyl ether" ], "Conditions": "Reflux", "Products": "1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-ol" }, { "Step 4": "Preparation of 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one", "Reactants": [ "1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-ol", "Sodium bicarbonate", "Magnesium sulfate" ], "Conditions": "Extraction", "Products": "1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one" } ] } | |
CAS RN |
184783-32-2 |
Molecular Formula |
C7H7F5O2 |
Molecular Weight |
218.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
